Cas no 1334487-67-0 (tert-butyl 3-(1-amino-2-hydroxypropan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-amino-2-hydroxypropan-2-yl)piperidine-1-carboxylate
• CAS No: 1334487-67-0
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 6372804
• PubChem ID: 82623635
• Update Time: 2025-05-26

tert-butyl 3-(1-amino-2-hydroxypropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-2-hydroxypropan-2-yl)piperidine-1-carboxylate
• 3-(2-Amino-1-hydroxy-1-methyl-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
• CS-0237901
• EN300-1879944
• 1334487-67-0

• Inchi： 1S/C13H26N2O3/c1-12(2,3)18-11(16)15-7-5-6-10(8-15)13(4,17)9-14/h10,17H,5-9,14H2,1-4H3
• InChI Key： JIBIFMUBOQYMBV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(C(O)(C)CN)C1

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-(1-amino-2-hydroxypropan-2-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1-amino-2-hydroxypropan-2-yl)piperidine-1-carboxylate (CAS No. 1334487-67-0)

The compound tert-butyl 3-(1-amino-2-hydroxypropan-2-yl)piperidine-1-carboxylate (CAS No. 1334487-67-0) is a highly specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. This piperidine derivative is characterized by its unique structural features, including a tert-butyl carbamate group and a functionalized side chain with both amino and hydroxy moieties. Its molecular framework makes it a valuable intermediate in the development of bioactive compounds, particularly in the fields of neurology and oncology.

In recent years, the demand for piperidine-based building blocks like tert-butyl 3-(1-amino-2-hydroxypropan-2-yl)piperidine-1-carboxylate has surged due to their versatility in drug discovery. Researchers frequently search for "piperidine derivatives in drug design" or "CAS 1334487-67-0 applications," reflecting its relevance in modern medicinal chemistry. The compound's chiral centers and protecting group strategy (tert-butyloxycarbonyl, or Boc) are often highlighted in synthetic protocols, aligning with trends in asymmetric synthesis and green chemistry.

The synthesis of tert-butyl 3-(1-amino-2-hydroxypropan-2-yl)piperidine-1-carboxylate typically involves multi-step organic transformations, including reductive amination and Boc protection. Its water-soluble functional groups enhance compatibility with biological systems, making it a candidate for prodrug development. Current discussions in scientific forums often link such compounds to "fragment-based drug discovery" and "scaffold hopping," addressing the need for novel molecular architectures in overcoming drug resistance.

From a commercial perspective, suppliers and manufacturers emphasize the compound's high purity grades (e.g., >98% HPLC) and stability under controlled conditions. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for quality verification, as queried in searches such as "CAS 1334487-67-0 characterization methods." Regulatory compliance with REACH and GMP standards further underscores its suitability for industrial-scale production.

Emerging studies explore the role of tert-butyl 3-(1-amino-2-hydroxypropan-2-yl)piperidine-1-carboxylate in peptide mimetics and enzyme inhibitors, tapping into the growing interest in "targeted protein degradation" and "allosteric modulators." Its balanced lipophilicity (LogP optimization) and hydrogen-bonding capacity are frequently cited in pharmacokinetic modeling, resonating with AI-driven drug design platforms.

In conclusion, tert-butyl 3-(1-amino-2-hydroxypropan-2-yl)piperidine-1-carboxylate represents a pivotal tool in contemporary chemical research. Its integration into cutting-edge therapeutic strategies and alignment with sustainable chemistry principles ensure its continued prominence in scientific literature and industrial applications.